1-(1-(3,5-Dimethoxybenzyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-[(3,5-dimethoxyphenyl)methyl]piperidin-4-yl]-3-(2-methoxyethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C20H29N3O5/c1-26-9-8-22-19(24)14-23(20(22)25)16-4-6-21(7-5-16)13-15-10-17(27-2)12-18(11-15)28-3/h10-12,16H,4-9,13-14H2,1-3H3
• InChI Key: OTPIEFIISOTFQR-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)CN(C1=O)C2CCN(CC2)CC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C20H29N3O5
• Molecular Weight: 391.5 g/mol

Description

1-(1-(3,5-Dimethoxybenzyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C20H29N3O5 and its molecular weight is 391.468. The purity is usually 95%.
BenchChem offers high-quality 1-(1-(3,5-Dimethoxybenzyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-(3,5-Dimethoxybenzyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Alzheimer's Activity

A study synthesized N-benzylated derivatives based on the structure of donepezil, a drug used for Alzheimer's disease management, to evaluate their potential anti-Alzheimer's activity. Compounds showing significant in-vivo and in-vitro anti-Alzheimer's profiles were identified, highlighting the therapeutic potential of these derivatives in Alzheimer's disease treatment (Gupta et al., 2020).

Anticancer Activity

Research on novel compounds derived from visnaginone and khellinone has demonstrated significant anti-inflammatory and analgesic properties. These compounds inhibit COX-2 selectively, with some showing high inhibitory activity, suggesting potential in developing new anticancer agents (Abu‐Hashem et al., 2020). Another study synthesized N-substituted indole derivatives showing promising anticancer activity against the MCF-7 human breast cancer cell line, indicating their potential as topoisomerase-I enzyme inhibitors (Kumar & Sharma, 2022).

Antimicrobial and Antifungal Activity

A series of novel thiazolidine-2,4-dione derivatives exhibited varying degrees of antibacterial and antifungal activities, offering a foundation for further exploration in antimicrobial treatments (Alhameed et al., 2019).

DNA Binding Studies

Imidazolidine derivatives have been studied for their DNA-binding affinity, which could inform the development of anti-cancer drugs. One study examined the DNA binding strength of novel imidazolidine derivatives, suggesting their potential as effective anti-cancer agents due to their high DNA-binding affinity (Shah et al., 2013).